1-(4-Iodophenyl)butane-1,3-dione

• Molecular Formula: C10H9IO2
• Molecular Weight: 288.08 g/mol
• IUPAC Name: 1-(4-iodophenyl)butane-1,3-dione
• InChI: InChI=1S/C10H9IO2/c1-7(12)6-10(13)8-2-4-9(11)5-3-8/h2-5H,6H2,1H3
• InChI Key: DOLQXAYVXVVCEZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CC(=O)C1=CC=C(C=C1)I

Description

1-(4-Iodophenyl)butane-1,3-dione is a β-diketone derivative characterized by a 4-iodophenyl substituent at the 1-position of the butane-1,3-dione backbone. This compound is synthesized via Claisen condensation of 4-iodoacetophenone with ethyl acetate . The iodine substituent imparts unique electronic and steric properties, influencing its tautomeric equilibrium, reactivity, and spectroscopic behavior. Its applications span organic synthesis, coordination chemistry (e.g., as a ligand for metal complexes), and materials science .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

2.1 Substituent Effects on Physicochemical Properties

The substituent on the phenyl ring significantly alters molecular weight, polarity, and solubility. Key examples include:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	logP	Physical State	Enol/Keto Ratio
1-(4-Iodophenyl)butane-1,3-dione	C₁₀H₉IO₂	288.09	~2.1*	Not reported	Not reported
1-(4-Methylphenyl)butane-1,3-dione	C₁₂H₁₄O₂	190.24	1.06	Colorless oil	90:10
1-(4-Chlorophenyl)butane-1,3-dione	C₁₀H₉ClO₂	196.63	1.04†	White-yellow powder	Not reported
1-(3,4-Dimethoxyphenyl)butane-1,3-dione	C₁₂H₁₄O₄	222.24	1.06	Solid	Not reported
1-(4-Fluorophenyl)butane-1,3-dione	C₁₀H₉FO₂	180.18	~1.0‡	Crystalline solid	Not reported

*Estimated based on halogen substituent trends; †From ; ‡Derived from fluorophenyl analog data.

• Molecular Weight : The iodine substituent increases molecular weight substantially compared to methyl, chloro, or fluoro analogs.
• logP : Electron-withdrawing groups (e.g., Cl, I) marginally increase logP compared to electron-donating groups (e.g., methyl, methoxy) due to reduced polarity.
• Physical State : Smaller substituents (e.g., F, CH₃) favor liquids or low-melting solids, while bulkier groups (e.g., I, dimethoxy) may promote crystalline structures.

2.2 Tautomeric Behavior

The enol/keto equilibrium is sensitive to substituent electronic effects:

• 1-(4-Methylphenyl)butane-1,3-dione exhibits a 90:10 enol/keto ratio due to the electron-donating methyl group stabilizing the enol form via resonance .
• Halogenated Derivatives: Electron-withdrawing groups (e.g., Cl, I) may reduce enol content by destabilizing the enolate intermediate. However, direct data for the iodophenyl derivative is lacking.

2.3 Spectroscopic Properties

• NMR Spectroscopy: 1-(4-Methylphenyl)butane-1,3-dione: ¹³C NMR signals at δ 193.0 (C=O, keto), 183.1 (C=O, enol), and 25.7 ppm (CH₃) . Iodine Effect: The heavy iodine atom may cause significant deshielding in aromatic carbons (e.g., C-I coupling in ¹³C NMR) and distinct splitting patterns compared to lighter halogens.
• Fluorescence/Phosphorescence: Electron-withdrawing substituents (e.g., NO₂, CF₃) quench fluorescence, while iodine’s heavy atom effect could enhance intersystem crossing, promoting phosphorescence .